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Compound of Interest

Compound Name:
alpha-TERPINEOL (PROPYL

METHYL-D3)

CAS No.: 203633-12-9

Cat. No.: B1148075 Get Quote

Executive Summary & Immediate Classification
-Terpineol (Propyl Methyl-D3) is a stable isotope-labeled terpene alcohol.[1] While chemically
similar to non-labeled

-terpineol, its high economic value and specific inventory tracking requirements necessitate
precise handling.[2]

Crucial Safety & Logistics Directives:

Radioactivity Status:NON-RADIOACTIVE. This compound contains Deuterium (

H), a stable isotope.[3] Do not dispose of in radioactive waste streams unless it has been
cross-contaminated with other radionuclides (e.g.,

C,

H).[2]

Primary Hazard: Combustible Liquid (Category 4) and Skin/Eye Irritant.[4][5]

Disposal Stream:Non-Halogenated Organic Solvent Waste.[1]

Drain Disposal:STRICTLY PROHIBITED. Terpenoids are toxic to aquatic life and can disrupt

municipal water treatment biofilms.
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Chemical Safety Profile & Waste Characterization
To ensure compliant disposal, one must understand the physicochemical properties driving the

waste classification.[2]

Physicochemical Data Table
Property Value Disposal Implication

CAS Number 98-55-5 (Unlabeled parent)
Regulatory tracking identifier.

[1][4][5]

Flash Point ~90–91°C (194°F)

Classified as Combustible.[6]

High enough to be stable, but

burns vigorously once ignited.

[2]

Water Solubility Low / Negligible

Do not dilute with water. Forms

a separate organic phase

(LNAPL) in drains.[1]

Density ~0.93 g/mL Floats on water.[7]

Reactivity Incompatible with Oxidizers

Segregation Critical: violent

reaction risk with strong

oxidizing agents (e.g., Nitric

Acid, Peroxides).[2]

Isotope
Deuterium (

)

Chemically identical to protium

form for disposal; no special

decay time required.

Regulatory Waste Code Assignment (RCRA - USA)
While

-terpineol is not a P-listed or U-listed acute hazardous waste, it is regulated based on its
characteristics:

Ignitability (D001): Although its flash point (>60°C) technically places it outside the strict

D001 definition for liquids, laboratory best practices and most institutional EHS protocols
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mandate treating it as Ignitable Waste to ensure incineration.

Mixture Rule: If this compound is dissolved in a solvent with a flash point <60°C (e.g.,

Methanol, Acetonitrile), the entire mixture must be coded as D001.[2]

Step-by-Step Disposal Protocols
Protocol A: Disposal of Pure Stock or Solutions
For expired standards, residual stock in vials, or experimental mixtures.[2][1]

Segregation:

Verify the waste container is compatible (High-Density Polyethylene (HDPE) or Glass).[1]

Ensure the waste stream is labeled "Non-Halogenated Organic Solvents."

WARNING: Never mix with "Oxidizing Liquids" (e.g., Chromic acid, Permanganates).[2]

Terpenes can undergo exothermic polymerization or auto-oxidation, leading to pressure

buildup or fire.[2]

Transfer:

Pour the liquid into the waste carboy using a funnel to prevent spillage.

Rinsing: Rinse the original vial once with a small amount of compatible solvent (e.g.,

acetone or ethanol) and add the rinsate to the same waste container.

De-Identification (Security):

Deface the label on the original vial. Because this is a deuterated standard, the vial often

looks identical to expensive inventory.[2] Defacing prevents "false inventory" counts or

accidental reuse of contaminated vessels.

Inventory Update:

Log the disposal in your Laboratory Information Management System (LIMS). Deuterated

standards are high-value assets; "disposal" is a financial write-off event.[1]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Alpha-Terpineol
https://pubchem.ncbi.nlm.nih.gov/compound/Alpha-Terpineol
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Alpha-Terpineol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1148075?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol B: Spill Cleanup & Emergency Disposal
For accidental release on benchtop or floor.[1]

Pre-requisite: Ensure no ignition sources are present.[4][5][8][9][10][11][12][13]

Containment:

Do not use standard paper towels immediately if the spill is large, as this increases

surface area for vaporization.[2] Use vermiculite, clay, or commercial solvent absorbent

pads.[2]

Cleanup:

Cover the spill from the outside in to prevent spreading.

Scoop the absorbed material into a wide-mouth jar or double-bagged hazardous waste

bag.[1]

Labeling:

Label the debris container as "Solid Debris Contaminated with Combustible Solvents."

Visualized Workflows
Figure 1: Waste Stream Decision Matrix
This logic gate ensures the material ends up in the correct regulatory stream based on its purity

and mixture state.[1]
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Caption: Decision logic for segregating alpha-terpineol waste based on mixture composition.

Figure 2: Spill Response Protocol
Sequential actions for safe remediation of a spill.

1. Assess Risk
(Ignition Sources?)

2. Don PPE
(Nitrile Gloves, Goggles)

3. Absorb
(Vermiculite/Pads)

4. Collect
(Seal in Bag/Jar)

5. Label & Dispose
(Hazardous Waste Tag)

Click to download full resolution via product page
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Caption: Immediate response workflow for alpha-terpineol spills to minimize exposure and fire

risk.

Scientific Rationale (The "Why")
The Deuterium Factor
Researchers often ask if deuterated compounds require "decay" time.

Mechanism: Deuterium (

H) is a stable isotope with a natural abundance of ~0.0156%. It is not radioactive like Tritium
(

H).

Disposal Logic: The "D3" label changes the molecular weight and vibrational modes (useful

for Mass Spec internal standards), but it does not alter the chemical waste classification. You

are paying for the isotope enrichment, but you dispose of it as a standard chemical.

Combustibility & Bio-Oxidation[2]
Ignitability: While the flash point is ~90°C, terpineol is a volatile organic compound (VOC). In

the presence of heat, it vaporizes.[2] If disposed of in general trash, it poses a fire risk in

compactors.[2]

Aquatic Toxicity: Terpenoids act as antimicrobials. Pouring them down the drain can kill the

beneficial bacteria in municipal wastewater treatment plants, leading to regulatory fines and

environmental damage.[2]

References
National Center for Biotechnology Information (PubChem). (2025). Alpha-Terpineol

Compound Summary (CID 17100). Retrieved from [Link][1]

U.S. Environmental Protection Agency (EPA). (2024). Defining Hazardous Waste: Listed,

Characteristic and Mixed Radiological Wastes. Retrieved from [Link]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://pubchem.ncbi.nlm.nih.gov/compound/alpha-Terpineol
https://pubchem.ncbi.nlm.nih.gov/compound/Alpha-Terpineol
https://www.epa.gov/hw/defining-hazardous-waste-listed-characteristic-and-mixed-radiological-wastes
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1148075?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011).

Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards.

National Academies Press. Retrieved from [Link]

Occupational Safety and Health Administration (OSHA). (2024).[4] Hazard Communication

Standard: Safety Data Sheets. Retrieved from [Link][1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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